Cas no 89387-38-2 (2-Propanol, 1-(4-chlorophenoxy)-3-[(tetrahydro-2H-pyran-2-yl)oxy]-)

• Product Name: 2-Propanol, 1-(4-chlorophenoxy)-3-[(tetrahydro-2H-pyran-2-yl)oxy]-
• CAS No: 89387-38-2
• MF: C₁₄H₁₉ClO₄
• MW: 286.751263856888
• CID: 602500
• PubChem ID: 71323901
• Update Time: 2025-04-19

2-Propanol, 1-(4-chlorophenoxy)-3-[(tetrahydro-2H-pyran-2-yl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-(4-chlorophenoxy)-3-[(tetrahydro-2H-pyran-2-yl)oxy]-
• 1-(4-chlorophenoxy)-3-(oxan-2-yloxy)propan-2-ol
• 89387-38-2
• 1-(4-Chlorophenoxy)-3-[(oxan-2-yl)oxy]propan-2-ol
• DTXSID30753431

• Inchi： 1S/C14H19ClO4/c15-11-4-6-13(7-5-11)18-9-12(16)10-19-14-3-1-2-8-17-14/h4-7,12,14,16H,1-3,8-10H2
• InChI Key： HBAOCVUPCWIBGM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(COC1CCCCO1)O

Computed Properties

• Exact Mass: 286.0971868g/mol
• Monoisotopic Mass: 286.0971868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 47.9Ų